methyl 2-{[(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetyl]amino}-5-propylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetyl]amino]-5-propylthiophene-3-carboxylate
• InChI: InChI=1S/C19H20N2O4S2/c1-3-6-11-9-12(19(24)25-2)18(26-11)21-16(22)10-15-17(23)20-13-7-4-5-8-14(13)27-15/h4-5,7-9,15H,3,6,10H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: GTJJTWDRFHKRIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(S1)NC(=O)CC2C(=O)NC3=CC=CC=C3S2)C(=O)OC
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 1017661-65-2

Description

This compound is a complex organic molecule that contains several functional groups, including a benzothiazine ring, an acetyl group, an amino group, and a thiophene ring. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a benzothiazine ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a thiophene, another type of heterocycle.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amino group (-NH2) is a common site of reactivity in many compounds. The carbonyl group (C=O) in the acetyl group could also be reactive.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of an amino group could make the compound a base, and the presence of a carbonyl group could make it a potential electrophile.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis and biological activity of various benzothiazine derivatives, highlighting their potential in medicinal chemistry. For instance, benzothiazine compounds have been synthesized and tested for their antibacterial and antifungal activities, showing good to moderate efficacy against several microorganisms (Chavan & Pai, 2007). Such studies indicate the chemical's relevance in developing new antibacterial agents.

Structural Analysis and Absorption Properties

The structural analysis and absorption properties of disperse benzothiazole-derivative mono-azo dyes have been investigated, revealing insights into the interaction of these compounds with various solvents (Şener, Şener, & Gür, 2018). This research could inform the design of dyes and pigments with specific desired properties.

Antitumor Activities

Benzothiazole derivatives have been studied for their antitumor activities, particularly against breast, ovarian, colon, and renal cell lines. These studies suggest a novel mechanism of action and highlight the role of metabolism in the efficacy of these compounds, indicating potential applications in cancer therapy (Chua et al., 1999).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, future studies might focus on its pharmacological effects, toxicity, and therapeutic potential.